Cas no 70919-04-9 (1H-1,3,2-Benzodiazaphosphole, 1-(1-methylpropyl)-)

70919-04-9 structure
Product name:1H-1,3,2-Benzodiazaphosphole, 1-(1-methylpropyl)-
1H-1,3,2-Benzodiazaphosphole, 1-(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,3,2-Benzodiazaphosphole, 1-(1-methylpropyl)-
- 1-butan-2-yl-1,3,2-benzodiazaphosphole
- 70919-04-9
- DTXSID10499880
- 1-(Butan-2-yl)-1H-1,3,2-benzodiazaphosphole
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- Inchi: InChI=1S/C10H13N2P/c1-3-8(2)12-10-7-5-4-6-9(10)11-13-12/h4-8H,3H2,1-2H3
- InChI Key: SMXGSNHKXXNXHE-UHFFFAOYSA-N
- SMILES: CCC(C)N1C2=CC=CC=C2N=P1
Computed Properties
- Exact Mass: 192.08179
- Monoisotopic Mass: 192.081635421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8Ų
- XLogP3: 2.5
Experimental Properties
- PSA: 17.82
1H-1,3,2-Benzodiazaphosphole, 1-(1-methylpropyl)- Related Literature
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Binsen Rong,Gaochen Xu,Huan Yan,Sai Zhang,Qinghuan Wu,Ning Zhu,Zheng Fang,Jindian Duan,Kai Guo Org. Chem. Front., 2021,8, 2939-2943
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Shengjie Zhang,Son-Jong Hwang,David A. Dixon,Bruce C. Gates,Alexander Katz Dalton Trans., 2018,47, 13550-13558
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Dinah R. Parker,Michael J. Pitcher,Peter J. Baker,Isabel Franke,Tom Lancaster,Stephen J. Blundell,Simon J. Clarke Chem. Commun., 2009, 2189-2191
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Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
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Valeria Bugatti,Bluma Guenther Soares Green Chem., 2014,16, 3758-3762
70919-04-9 (1H-1,3,2-Benzodiazaphosphole, 1-(1-methylpropyl)-) Related Products
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